Cas no 1804202-02-5 (4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid
• CAS No: 1804202-02-5
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4941890
• Update Time: 2025-05-24

4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c13-6-8-2-1-7(11(16)12(17)18)5-9(8)10(15)3-4-14/h1-2,5,11,16H,3-4,6H2,(H,17,18)
• InChI Key： IKKZAYQHWFNUKD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid

Comprehensive Overview of 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid (CAS No. 1804202-02-5)

4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid (CAS No. 1804202-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of mandelic acid derivatives, which are widely studied for their bioactive potential. The presence of both bromomethyl and chloropropanoyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for custom synthesis intermediates like 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of chiral compounds and pharmaceutical intermediates. Its structural features allow for selective modifications, making it valuable for targeted drug design and medicinal chemistry applications.

The synthesis and characterization of CAS No. 1804202-02-5 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for its use in research and industrial settings. The compound's stability under various conditions has also been a topic of study, with findings suggesting its suitability for long-term storage and handling in laboratory environments.

One of the trending topics in the scientific community is the exploration of sustainable synthesis routes for compounds like 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid. With growing emphasis on green chemistry, researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact. This aligns with broader industry trends toward reducing carbon footprints and improving process efficiency.

Another area of interest is the compound's potential applications in bioconjugation and proteomics. Its reactive functional groups make it a candidate for labeling biomolecules, which is crucial in diagnostic assays and therapeutic development. As the field of precision medicine expands, the demand for such specialized intermediates is expected to grow.

From a commercial perspective, CAS No. 1804202-02-5 is often listed by suppliers under categories like research chemicals and fine chemicals. Its pricing and availability can vary depending on market demand and production scales. Researchers and procurement specialists frequently search for bulk suppliers or custom synthesis services to meet their specific requirements.

In summary, 4-(Bromomethyl)-3-(3-chloropropanoyl)mandelic acid represents a critical tool in modern chemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis and utilization, position it as a compound of enduring relevance. As scientific inquiries continue to evolve, this molecule is likely to remain at the forefront of advanced chemical research and industrial applications.